2-(5-Iodo-1H-indazol-1-yl)-1-methoxyethanol

• Molecular Formula: C10H11IN2O2
• Molecular Weight: 318.11 g/mol
• IUPAC Name: 2-(5-iodoindazol-1-yl)-1-methoxyethanol
• InChI: InChI=1S/C10H11IN2O2/c1-15-10(14)6-13-9-3-2-8(11)4-7(9)5-12-13/h2-5,10,14H,6H2,1H3
• InChI Key: VFKSKLNFXJSYBU-UHFFFAOYSA-N
• Canonical SMILES: COC(CN1C2=C(C=C(C=C2)I)C=N1)O

Description

2-(5-Iodo-1H-indazol-1-yl)-1-methoxyethanol is a useful research compound. Its molecular formula is C10H11IN2O2 and its molecular weight is 318.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-(2,2-dimethoxyethyl)-5-iodo-1H-indazole (920 mg, 2.77 mmol) in THF (20 mL) at 40° C. was added 2M HCl (20 mL). The solution was heated at 70° C. for 18 h. The reaction mixture was cooled and diluted with H2O (60 mL). The aqueous mixture was extracted with EtOAc (3×50 mL), dried over Na2SO4 and concentrated to yield the title compound (737 mg, 88%) as a light brown solid: ESI MS m/z 318 [M+H]+.